Cas no 1806924-58-2 (6-Amino-2-chloro-3-(trifluoromethoxy)benzamide)

• Product Name: 6-Amino-2-chloro-3-(trifluoromethoxy)benzamide
• CAS No: 1806924-58-2
• MF: C₈H₆ClF₃N₂O₂
• MW: 254.593651294708
• CID: 4960166
• Update Time: 2025-05-20

6-Amino-2-chloro-3-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-chloro-3-(trifluoromethoxy)benzamide

• Inchi： 1S/C8H6ClF3N2O2/c9-6-4(16-8(10,11)12)2-1-3(13)5(6)7(14)15/h1-2H,13H2,(H2,14,15)
• InChI Key： JTWMRZUVVRQTTJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C(N)=O)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.5
• Topological Polar Surface Area: 78.3

Additional information on 6-Amino-2-chloro-3-(trifluoromethoxy)benzamide

Comprehensive Overview of 6-Amino-2-chloro-3-(trifluoromethoxy)benzamide (CAS No. 1806924-58-2)

6-Amino-2-chloro-3-(trifluoromethoxy)benzamide (CAS No. 1806924-58-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and amino functional groups, exhibits promising properties for applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and bioactive intermediates, given its structural versatility.

The growing demand for fluorinated compounds in modern chemistry has propelled the study of 6-Amino-2-chloro-3-(trifluoromethoxy)benzamide. Fluorine incorporation often enhances metabolic stability and bioavailability, making this compound a valuable candidate for medicinal chemistry projects. Recent trends in AI-driven drug design and high-throughput screening have further highlighted its relevance, as computational models frequently identify fluorinated scaffolds for targeted therapies.

From a synthetic perspective, 6-Amino-2-chloro-3-(trifluoromethoxy)benzamide serves as a key intermediate in the preparation of more complex molecules. Its chloro and amino groups offer multiple sites for further functionalization, enabling chemists to explore diverse structure-activity relationships (SAR). This adaptability aligns with the current focus on fragment-based drug discovery, where modular compounds like this play a pivotal role in optimizing lead compounds.

Environmental and regulatory considerations are also shaping the discourse around CAS 1806924-58-2. With increasing emphasis on green chemistry, researchers are investigating sustainable synthetic routes for such fluorinated benzamides. Questions like "How to improve the yield of 6-Amino-2-chloro-3-(trifluoromethoxy)benzamide?" or "What are the alternative solvents for its synthesis?" frequently appear in academic forums, reflecting the compound's technical challenges and opportunities.

In analytical applications, 6-Amino-2-chloro-3-(trifluoromethoxy)benzamide requires precise characterization techniques. Advanced methods like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are essential for verifying its purity and structure. These aspects are critical for quality control in contract research organizations (CROs) and pharmaceutical manufacturing, where stringent standards apply.

The commercial availability of CAS 1806924-58-2 through specialty chemical suppliers has expanded its accessibility for research institutions. However, users often search for "suppliers of high-purity 6-Amino-2-chloro-3-(trifluoromethoxy)benzamide" or "technical specifications for 1806924-58-2," indicating a need for detailed product data sheets and reliable sourcing channels. This underscores the importance of transparency in the chemical supply chain.

Looking ahead, the role of 6-Amino-2-chloro-3-(trifluoromethoxy)benzamide in precision medicine and agrochemical innovation is expected to grow. Its compatibility with cross-coupling reactions and other modern synthetic methodologies positions it as a versatile tool for addressing complex biochemical challenges. As interdisciplinary research expands, this compound will likely feature in studies ranging from enzyme inhibition to material coatings with tailored properties.